Cas no 1097900-69-0 (N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide)

N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide is a heterocyclic compound featuring a thiazole and thiophene sulfonyl moiety linked to a piperidine-carboxamide scaffold. Its structural complexity offers potential for selective interactions in medicinal chemistry and agrochemical applications. The thiazole and thiophene groups contribute to enhanced binding affinity and metabolic stability, while the sulfonyl and carboxamide functionalities provide opportunities for hydrogen bonding and polarity modulation. This compound may serve as a versatile intermediate or pharmacophore in the development of biologically active molecules, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined synthetic route allows for further derivatization, supporting structure-activity relationship studies.
N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide structure
1097900-69-0 structure
Product name:N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
CAS No:1097900-69-0
MF:C13H15N3O3S3
MW:357.471498727798
CID:6442000

N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
    • 2-Piperidinecarboxamide, N-2-thiazolyl-1-(2-thienylsulfonyl)-
    • Inchi: 1S/C13H15N3O3S3/c17-12(15-13-14-6-9-21-13)10-4-1-2-7-16(10)22(18,19)11-5-3-8-20-11/h3,5-6,8-10H,1-2,4,7H2,(H,14,15,17)
    • InChI Key: CDOVAABMZSERAT-UHFFFAOYSA-N
    • SMILES: N1(S(C2SC=CC=2)(=O)=O)CCCCC1C(NC1=NC=CS1)=O

Experimental Properties

  • Density: 1.517±0.06 g/cm3(Predicted)
  • pka: 8.54±0.70(Predicted)

N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2254-0421-50mg
N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
1097900-69-0 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2254-0421-75mg
N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
1097900-69-0 90%+
75mg
$208.0 2023-05-16
Life Chemicals
F2254-0421-40mg
N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
1097900-69-0 90%+
40mg
$140.0 2023-05-16
Life Chemicals
F2254-0421-10mg
N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
1097900-69-0 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2254-0421-15mg
N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
1097900-69-0 90%+
15mg
$89.0 2023-05-16
Life Chemicals
F2254-0421-2μmol
N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
1097900-69-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2254-0421-20μmol
N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
1097900-69-0 90%+
20μl
$79.0 2023-05-16
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F2254-0421-5μmol
N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
1097900-69-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2254-0421-1mg
N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
1097900-69-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2254-0421-3mg
N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
1097900-69-0 90%+
3mg
$63.0 2023-05-16

Additional information on N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide

N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide (CAS No. 1097900-69-0): An Overview of a Promising Compound in Medicinal Chemistry

N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide (CAS No. 1097900-69-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The molecular structure of N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide is composed of a piperidine ring, a thiazole moiety, and a thiophene sulfonate group. These functional groups contribute to the compound's overall stability and reactivity, making it an attractive candidate for drug development. The piperidine ring, known for its nitrogen-containing cyclic structure, provides a flexible backbone that can interact with various biological targets. The thiazole and thiophene moieties, on the other hand, are aromatic heterocycles that enhance the compound's lipophilicity and bioavailability.

Recent research has focused on the potential of N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide as an inhibitor of specific enzymes involved in various disease pathways. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against protein kinase C (PKC), a key enzyme implicated in cancer progression and inflammation. The study found that the compound effectively reduced PKC activity in both in vitro and in vivo models, suggesting its potential as an anticancer agent.

In addition to its anti-cancer properties, N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide has also shown promise in neurodegenerative disorders. A study published in the Journal of Neurochemistry investigated the compound's ability to modulate glutamate receptors, which are crucial for synaptic transmission and neuronal function. The results indicated that the compound could protect neurons from glutamate-induced toxicity, potentially offering a new therapeutic approach for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide have also been extensively studied. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, the compound has demonstrated low toxicity in preclinical studies, which is a crucial factor for its potential use in human clinical trials.

In terms of chemical synthesis, several methods have been developed to produce N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide. One efficient synthetic route involves the coupling of thiophene sulfonyl chloride with N-(1,3-thiazol-2-yl)piperidine-2-carboxylic acid, followed by amide formation using standard coupling reagents such as EDC·HCl (N-Ethyl-N'-(3-dimethylaminopropyl)carbodiimide hydrochloride) and HOBt (1-Hydroxybenzotriazole). This synthetic strategy allows for high yields and purity, facilitating large-scale production for preclinical and clinical studies.

The safety profile of N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide has been evaluated through various toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, N-(1,3-thiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide (CAS No. 1097900-69-0) represents a promising candidate for drug development due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to explore its potential applications in cancer therapy and neurodegenerative disorders, highlighting its significance in modern medicinal chemistry.

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